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Compound of Interest

6-Bromo-3-methoxy-2-
Compound Name:

nitropyridine

Cat. No.: B1344277

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 6-Bromo-3-methoxy-2-nitropyridine. The information is intended
to support researchers, scientists, and professionals in the field of drug development and
organic synthesis.

Chemical Properties and Identifiers

6-Bromo-3-methoxy-2-nitropyridine is a substituted pyridine derivative with the molecular
formula CeHsBrN20s.[1] It is a key intermediate in the synthesis of various organic molecules
and has been investigated for its potential in medicinal chemistry.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 6-Bromo-3-methoxy-2-
nitropyridine is presented in the table below.
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Property Value Reference
Molecular Formula CeHsBrN20s3 [1]
Molecular Weight 233.02 g/mol [1]

6-bromo-3-methoxy-2-

UPAC Name nitropyridine

CAS Number 916737-76-3 [1]
Appearance Light creamish crystalline solid
Melting Point 90-98 °C

Solubility Soluble in organic solvents. [3]

Spectral Data

The structural characterization of 6-Bromo-3-methoxy-2-nitropyridine is supported by various
spectroscopic techniques.

Technique Data

Spectral data is available but specific peak

1H NMR _ _ _
assignments require further analysis.
Spectral data is available but specific peak

13C NMR , _ _
assignments require further analysis.

Infrared (IR) Spectroscopy IR spectral data is available.

Mass Spectrometry (MS) Mass spectral data is available.

Synthesis of 6-Bromo-3-methoxy-2-nitropyridine

The synthesis of 6-Bromo-3-methoxy-2-nitropyridine can be achieved through two primary
routes, each involving the introduction of the nitro and bromo substituents onto the pyridine
ring.

Synthetic Pathways
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The two main synthetic strategies are:

« Nitration of 6-Bromo-3-methoxypyridine: This involves the electrophilic nitration of the pre-
brominated pyridine precursor.

e Bromination of 3-Methoxy-2-nitropyridine: This route involves the bromination of the nitrated
pyridine precursor.

Route 1: Nitration

6-Bromo-3-methoxypyridine Nitrating Agents (.9., HNO/H2S04) g 6-Bromo-3-methoxy-2-nitropyridine
Brominating Agents (e.g., Brz)

Route 2: Bromination

3-Methoxy-2-nitropyridine

Key Reactions

Y Nucleophilic Substitution

R-B(OH)2
Pd catalyst

Reducing Agent
(e.g., Hz, Pd/C)

6-Bromo-3-methoxy-2-nitropyridine

Cross-Coupling (e.g., Suzuki)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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